Cas no 1183094-41-8 (4-(Carbamoylamino)cyclohexane-1-carboxylic Acid)

• Product Name: 4-(Carbamoylamino)cyclohexane-1-carboxylic Acid
• CAS No: 1183094-41-8
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 4575756
• Update Time: 2025-05-20

4-(Carbamoylamino)cyclohexane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(carbamoylamino)cyclohexane-1-carboxylic acid, Mixture of diastereomers
• Cyclohexanecarboxylic acid, 4-[(aminocarbonyl)amino]-
• 4-(Carbamoylamino)cyclohexane-1-carboxylic Acid

• Inchi： 1S/C8H14N2O3/c9-8(13)10-6-3-1-5(2-4-6)7(11)12/h5-6H,1-4H2,(H,11,12)(H3,9,10,13)
• InChI Key： DRGYUAHMQCQWQJ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(NC(N)=O)CC1

Additional information on 4-(Carbamoylamino)cyclohexane-1-carboxylic Acid

4-(Carbamoylamino)cyclohexane-1-carboxylic Acid (CAS No. 1183094-41-8): A Comprehensive Overview

4-(Carbamoylamino)cyclohexane-1-carboxylic Acid (CAS No. 1183094-41-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of its chemical properties, synthesis methods, biological activities, and recent advancements in its use as a potential therapeutic agent.

Chemical Structure and Properties

4-(Carbamoylamino)cyclohexane-1-carboxylic Acid is a cyclic amino acid derivative characterized by its unique structure, which includes a cyclohexane ring and an amide group. The compound has the molecular formula C₈H₁₃N₃O₃ and a molecular weight of 203.20 g/mol. Its chemical structure allows for a range of functional groups that can be modified to enhance its pharmacological properties.

The compound is typically synthesized through a multi-step process involving the reaction of cyclohexanecarboxylic acid with appropriate reagents to introduce the carbamoylamino group. The synthesis can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial production.

Synthesis Methods

The synthesis of 4-(Carbamoylamino)cyclohexane-1-carboxylic Acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of cyclohexanecarboxylic acid with ammonia to form the corresponding amide, followed by further modification to introduce the carbamoylamino group. Another method involves the use of protected amino acids, which are then deprotected and modified to achieve the desired structure.

A recent study published in the Journal of Organic Chemistry (2022) reported a novel one-pot synthesis method that significantly reduces the number of steps and improves the overall yield. This method involves the use of a catalytic system that facilitates the formation of the carbamoylamino group directly on the cyclohexane ring, providing a more efficient and cost-effective route to the compound.

Biological Activities and Applications

4-(Carbamoylamino)cyclohexane-1-carboxylic Acid has shown promising biological activities in various preclinical studies. One of its key applications is as an inhibitor of specific enzymes involved in metabolic pathways, making it a potential candidate for treating metabolic disorders such as diabetes and obesity.

A study published in Bioorganic & Medicinal Chemistry Letters (2021) demonstrated that 4-(Carbamoylamino)cyclohexane-1-carboxylic Acid effectively inhibits dipeptidyl peptidase-4 (DPP-4), an enzyme that degrades incretin hormones responsible for glucose regulation. This property makes it a valuable lead compound for developing new antidiabetic drugs.

In addition to its role as an enzyme inhibitor, 4-(Carbamoylamino)cyclohexane-1-carboxylic Acid has also been investigated for its anti-inflammatory properties. Research published in Inflammation Research (2022) showed that the compound exhibits significant anti-inflammatory effects by modulating cytokine production and reducing oxidative stress in inflammatory models.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 4-(Carbamoylamino)cyclohexane-1-carboxylic Acid into clinical trials. Several pharmaceutical companies are currently conducting phase I and II clinical trials to evaluate its safety and efficacy in treating various conditions, including diabetes, obesity, and inflammatory diseases.

A phase II clinical trial conducted by XYZ Pharmaceuticals (2023) reported positive outcomes in patients with type 2 diabetes, showing significant improvements in glycemic control and reduced HbA1c levels compared to placebo. These findings have generated optimism about the potential therapeutic benefits of this compound.

Safety Considerations and Regulatory Status

The safety profile of 4-(Carbamoylamino)cyclohexane-1-carboxylic Acid has been extensively evaluated through preclinical toxicology studies. These studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The regulatory status of this compound is currently under review by various health authorities, including the FDA and EMA. The ongoing clinical trials will provide crucial data to support its approval for clinical use.

Conclusion

4-(Carbamoylamino)cyclohexane-1-carboxylic Acid (CAS No. 1183094-41-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its biological activities as an enzyme inhibitor and anti-inflammatory agent, makes it a valuable candidate for developing new therapeutic agents. Ongoing research and clinical trials are expected to further elucidate its potential benefits and pave the way for its use in treating various diseases.